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Compound of Interest

Compound Name: Undec-3-en-6-one

CAS No.: 821799-91-1

Cat. No.: B14216805

Get Quote

Chemical Identity and Structural Analysis[1][2]
Undec-3-en-6-one is a linear C11 unsaturated ketone characterized by a carbonyl group at the

C6 position and a double bond at the C3 position.[1] Structurally, it is classified as a ngcontent-

ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

-unsaturated ketone (homoconjugated), where the alkene and carbonyl functionalities are
separated by a single methylene bridge (

hybridized carbon at C5).

Nomenclature and Identifiers
IUPAC Name: Undec-3-en-6-one[1][2]

Molecular Formula:ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

Molecular Weight: 168.28 g/mol [1]
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SMILES:CCCCCC(=O)CC=CCC (Note: Stereochemistry at C3 can be E or Z)

Key Structural Feature: The "skipped" enone motif (non-conjugated).[1]

Structural Significance
Unlike thermodynamically stable ngcontent-ng-c3932382896="" _nghost-ng-c102404335=""

class="inline ng-star-inserted">

-unsaturated ketones (conjugated), Undec-3-en-6-one possesses a reactive methylene group
at C5 (doubly activated by the adjacent vinyl and carbonyl groups). This makes the molecule a
kinetic product in many synthesis pathways, prone to isomerization into the conjugated Undec-
4-en-6-one under acidic or basic conditions.[1]

Feature Description

Hybridization

C3, C4, C6 (ngcontent-ng-c3932382896=""

_nghost-ng-c102404335="" class="inline ng-

star-inserted">

); C1, C2, C5, C7-C11 (

)

Isomerism
cis (Z) and trans (E) isomers exist at the C3=C4

bond.

Lipophilicity High (long alkyl chain C7-C11).[1]

Chemical Synthesis Protocols
Synthesis of ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-

inserted">

-unsaturated ketones requires specific conditions to prevent the migration of the double bond
into conjugation with the carbonyl. Two primary routes are detailed below: Transition Metal
Catalyzed Coupling and Classical Alkylation.

Route A: Ruthenium-Catalyzed Coupling (Trost-Type)
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Recent literature in Chemical Communications highlights the use of Ruthenium catalysts (e.g.,

ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

) to synthesize substituted undecenones. This method allows for mild coupling of allylic
alcohols or similar precursors with ketones, preserving the non-conjugated double bond.[1]

Mechanism: The reaction proceeds via a Ruthenium-hydride species that facilitates the

insertion of the alkene chain without thermodynamic equilibration to the conjugated isomer.[1]

Experimental Protocol (Adapted for Research):

Reagents: 1 equivalent of the allylic precursor, 0.05 eq

, Benzene or Toluene solvent.

Conditions: Reflux under

atmosphere for 1–4 hours.

Work-up: Evaporate solvent; purify via flash chromatography on silica gel (Eluent: 5%

EtOAc/Hexane).

Yield: Typically 40–60% depending on scale and precursor purity.[1]

Route B: Classical Alkylation (Kinetic Control)
A more traditional approach involves the alkylation of a specific enolate or the reaction of an

organometallic reagent with a nitrile/amide, followed by hydrolysis.[1]

Step-by-Step Workflow:

Preparation: Generate the enolate of 2-octanone (or relevant fragment) using LDA at -78°C

to ensure kinetic control.

Alkylation: Add 1-bromo-2-butene (or C4 allylic halide) slowly.

Quench: Quench rapidly with dilute HCl at low temperature to prevent base-catalyzed

isomerization.
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Synthesis Logic Diagram
The following Graphviz diagram illustrates the decision matrix for synthesizing Undec-3-en-6-
one versus its conjugated isomer.

Target: Undec-3-en-6-one

Method A: Ru-Catalyzed Coupling
(Kinetic Control)Preferred for Stability

Method B: Base-Catalyzed Alkylation

Traditional Pure Beta,Gamma-Enone

High Selectivity

Isomerization Risk
(Formation of Undec-4-en-6-one)

High Temp / Strong Base
Requires Separation

Click to download full resolution via product page

Caption: Synthesis decision tree highlighting the risk of isomerization in classical base-

catalyzed routes versus transition metal catalysis.

Physical & Chemical Properties[1][2]
The properties of Undec-3-en-6-one are dominated by its chain length and the position of the

unsaturation.[1]

Quantitative Data Table
Property

Value
(Estimated/Observed)

Notes

Boiling Point ~230–240 °C (at 760 mmHg)
Extrapolated from Undecan-6-

one and nonenone analogs.[1]

Density ~0.84 g/mL
Typical for C11 unsaturated

ketones.[1]

Solubility
Insoluble in water; Soluble in

EtOH, DCM, Hexane.[1]

Highly lipophilic tail (C7-C11).

[1]

Refractive Index

ngcontent-ng-c3932382896=""

_nghost-ng-c102404335=""

class="inline ng-star-inserted">

Flash Point >90 °C Predicted based on MW.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body-img#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity Profile
Isomerization: In the presence of acid (ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

) or base (

), the C3 double bond migrates to C4 to form the conjugated system (Undec-4-en-6-one).
This reaction is driven by the resonance stabilization energy of the enone system (~3-4
kcal/mol).[1]

Nucleophilic Addition: The carbonyl at C6 is susceptible to nucleophilic attack (e.g., Grignard

reagents, hydrides).[1] Unlike conjugated enones, Undec-3-en-6-one does not undergo

Michael addition (1,4-addition) directly unless it first isomerizes.[1]

Oxidation: The alkene at C3 is prone to ozonolysis or epoxidation.[1]

Spectroscopic Characterization
Accurate identification requires distinguishing the ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

-isomer from the

-isomer.

Nuclear Magnetic Resonance (NMR)
Based on data from substituted analogs (e.g., 7-hydroxymethyl-3-undecen-6-one), the

following signals are diagnostic:

NMR (500 MHz,

):

ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

3.17 ppm (d, J=6.0 Hz): The methylene protons at C5 (

). This is the critical diagnostic peak. In the conjugated isomer, this peak disappears/shifts.
[1]
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ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

5.25–5.50 ppm (m): Vinyl protons at C3 and C4.

ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

2.40 ppm (t): Methylene protons at C7 (alpha to ketone).

ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

0.88 ppm (t): Terminal methyl group.

NMR:

Carbonyl (C6): ~208–210 ppm (Typical for non-conjugated ketones).[1] Note: Conjugated

enones appear further upfield (~198–200 ppm).[1]

Alkene (C3, C4): ~125–135 ppm.[1]

Infrared Spectroscopy (IR)
Carbonyl Stretch (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline

ng-star-inserted">

): 1715

.

Differentiation: A conjugated enone would show a stretch at ~1670–1685 ngcontent-ng-

c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

. The higher frequency here confirms the non-conjugated nature.[1]

Alkene Stretch (ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-

star-inserted">

): 1640

(Weak).
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Applications in Research
Fragrance and Flavor Chemistry
Unsaturated ketones with 8–12 carbons are frequently investigated for their olfactory

properties.[1] Undecenones often exhibit "green," "fatty," or "fruity" notes, similar to compounds

found in galbanum oil or melon extracts.[1]

Pheromone Synthesis
Undec-3-en-6-one serves as a structural scaffold for insect pheromones.[1] The C11 chain

length is common in Lepidoptera communication signals.[1] Researchers utilize the non-

conjugated double bond to introduce chirality or further functionalization (e.g., epoxidation) to

match natural stereochemistry.[1]

Pharmaceutical Intermediates
As seen in patent literature (EP1638913A1), ngcontent-ng-c3932382896="" _nghost-ng-

c102404335="" class="inline ng-star-inserted">

-unsaturated ketones are intermediates in the synthesis of heterocycles. Cyclization of Undec-
3-en-6-one can yield substituted furans or pyrroles, which are pharmacophores in anti-
inflammatory drugs.[1]

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs?utm_src=pdf-body#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.rsc.org/suppdata/cc/b5/b516839a/b516839a.pdf
https://patentimages.storage.googleapis.com/pdfs/EP1638913A1.pdf
https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.benchchem.com/product/b14216805?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. CAS号列表_17_第189页_Chemicalbook [chemicalbook.com]

2. beta-Ionylideneacetaldehyde|CAS 3917-41-7|RUO [benchchem.com]

To cite this document: BenchChem. [Undec-3-en-6-one: Structural Characterization,
Synthesis, and Chemical Properties[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-
characterization-synthesis-and-chemical-properties-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.chemicalbook.com/ShowAllProductByIndexID_CAS_28_18800.htm
https://www.benchchem.com/product/b141014
https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805/docs#undec-3-en-6-one-structural-characterization-synthesis-and-chemical-properties-1
https://www.benchchem.com/product/b14216805?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14216805?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

